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Compound of Interest

Compound Name: E12-Tetradecenyl acetate

Cat. No.: B013439 Get Quote

The safe and environmentally responsible disposal of E12-Tetradecenyl acetate, a common

pheromone used in research, is critical for maintaining laboratory safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for researchers, scientists,

and drug development professionals to manage this chemical waste stream effectively.

Adherence to these protocols is essential to protect both laboratory personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to operate within a well-ventilated area,

such as a chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant nitrile gloves, safety glasses, and a laboratory coat.[1][2] According

to safety data for the related compound (Z,E)-9,12-Tetradecadienyl acetate, this chemical is

classified as a skin irritant and may cause respiratory irritation.[3][4] Therefore, direct contact

and inhalation should be avoided.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for E12-Tetradecenyl acetate is not readily

available, the table below summarizes key data for the closely related and representative

pheromone (Z,E)-9,12-Tetradecadienyl acetate, which is relevant for safe handling and

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b013439?utm_src=pdf-interest
https://www.benchchem.com/product/b013439?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Z_3_Hexenoic_Acid_Butyl_Ester_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.chemos.de/import/data/msds/GB_en/31654-77-0-A0200525-GB-en.pdf
https://www.echemi.com/sds/ze-912-tetradecadienylacetate-pid_Seven32926.html
https://www.benchchem.com/product/b013439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name (Z,E)-9,12-Tetradecadienyl acetate

CAS Number 30507-70-1

Hazard Class Skin Irritation, Category 2

Hazard Statement H315: Causes skin irritation

Signal Word Warning

Source: ECHEMI Safety Data Sheet[4]

Detailed Disposal Protocols
The primary method for disposing of E12-Tetradecenyl acetate is to collect it as hazardous

chemical waste for removal by your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal contractor.[1] Do NOT dispose of E12-Tetradecenyl
acetate or its solutions down the sink or in the regular trash.[1][3]

Protocol 1: Disposal of Liquid Waste
This protocol applies to unused or waste solutions of E12-Tetradecenyl acetate.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.[5]

Waste Collection:

Designate a specific, leak-proof container for flammable organic waste.[1] The container

must be chemically compatible with esters; a glass or suitable plastic container is

recommended.

Clearly label the container with "Hazardous Waste," "Flammable Organic Liquid," and the

full chemical name: "Waste E12-Tetradecenyl acetate."[1]

If mixing with other compatible organic solvent waste, maintain a comprehensive list of all

components and their approximate percentages on the label.[1]
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Transfer: Carefully pour or pipette the liquid waste into the designated hazardous waste

container.

Storage: Securely seal the waste container and store it in a designated satellite

accumulation area away from heat, sparks, and open flames until collection.[1][6]

Protocol 2: Disposal of Solid Waste and Pheromone
Lures
This protocol applies to materials contaminated with E12-Tetradecenyl acetate, such as

gloves, pipette tips, absorbent pads, and used pheromone lures.

Waste Segregation: Do not mix solid waste with liquid chemical waste streams.[5]

Collection of Contaminated Solids:

Place all solid waste contaminated with E12-Tetradecenyl acetate (e.g., gloves, weigh

boats, paper towels) into a designated, clearly labeled, and sealed container or heavy-duty

plastic bag for solid hazardous waste.

Disposal of Used Pheromone Lures:

Used lures should be removed from traps and placed in the solid hazardous waste

container.

Used traps, if not contaminated with significant amounts of the chemical, can often be

disposed of in the regular trash after the lure is removed.[7] However, consult your

institution's specific guidelines.

Properly dispose of bait wrappers to prevent residual pheromones from interfering with

active traps in the field.[8]

Storage: Store the sealed solid waste container in the designated satellite accumulation area

for hazardous waste pickup.

Protocol 3: Disposal of Empty Containers

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Z_3_Hexenoic_Acid_Butyl_Ester_A_Guide_for_Laboratory_Professionals.pdf
https://www.merckmillipore.com/Web-IN-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-107048&DocumentType=MSD&DocumentId=107048_SDS_ZA_EN.PDF&DocumentUID=2534507&Language=EN&Country=ZA&Origin=null
https://www.benchchem.com/product/b013439?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_IANBD_Ester_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b013439?utm_src=pdf-body
https://www.maine.gov/dacf/mfs/forest_health/documents/spruce_budworm_trap_retrieval.pdf
http://www.oisat.org/control_methods/physical_methods/pheromone_traps.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers that previously held E12-Tetradecenyl acetate must be handled with care as

they may retain chemical residues.[1]

Initial Rinse: The first rinse of the empty container must be collected and disposed of as

liquid hazardous waste, as described in Protocol 1.[9]

Subsequent Rinsing: After the initial hazardous rinse, thoroughly rinse the container with

water.

Defacing: Obliterate, remove, or deface all labels on the container to prevent misuse.[9]

Final Disposal: Rinsed and dried glass bottles can be placed in designated containers for

glass disposal.[9] Plastic containers can be disposed of in the regular trash.

Experimental Workflow & Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of E12-
Tetradecenyl acetate and associated materials.
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Caption: Disposal workflow for E12-Tetradecenyl acetate waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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